Cas no 287944-11-0 (Cyclopent-2-en-1-ylboronic Acid Pinacol Ester)

• Product Name: Cyclopent-2-en-1-ylboronic Acid Pinacol Ester
• CAS No: 287944-11-0
• MF: C₁₁H₁₉BO₂
• MW: 194.078363656998
• CID: 4712154
• Update Time: 2025-06-08

Cyclopent-2-en-1-ylboronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• 2-(Cyclopent-2-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• Cyclopent-2-en-1-ylboronic acid pinacol ester
• 2-Cyclopent-2-en-1-yl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• Cyclopent-2-en-1-ylboronic Acid Pinacol Ester

• Inchi： 1S/C11H19BO2/c1-10(2)11(3,4)14-12(13-10)9-7-5-6-8-9/h5,7,9H,6,8H2,1-4H3
• InChI Key： HBTVEQYBMRCRCB-UHFFFAOYSA-N
• SMILES： O1B(C2C=CCC2)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 242
• Topological Polar Surface Area: 18.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters

Additional information on Cyclopent-2-en-1-ylboronic Acid Pinacol Ester

Cyclopent-2-en-1-ylboronic Acid Pinacol Ester (CAS No. 287944-11-0): A Versatile Building Block in Organic Synthesis

Cyclopent-2-en-1-ylboronic Acid Pinacol Ester (CAS No. 287944-11-0) is a valuable reagent in the field of organic synthesis, particularly in the development of pharmaceuticals and fine chemicals. This compound, also known as CPEP, has gained significant attention due to its unique chemical properties and its utility in various synthetic transformations. In this article, we will delve into the structure, synthesis, applications, and recent research advancements involving Cyclopent-2-en-1-ylboronic Acid Pinacol Ester.

Structure and Properties

Cyclopent-2-en-1-ylboronic Acid Pinacol Ester is a boronic ester derivative with the molecular formula C₁₃H₂₀BO₃. The compound features a cyclopentene ring attached to a boronic acid pinacol ester moiety. The boronic ester functionality imparts unique reactivity to the molecule, making it an excellent nucleophile for Suzuki-Miyaura coupling reactions. These reactions are widely used in the synthesis of biologically active compounds and complex organic molecules.

The stability and solubility of CPEP make it an attractive choice for synthetic chemists. It is generally stable under standard laboratory conditions and can be stored at room temperature. However, it is important to note that boronic esters can hydrolyze in the presence of water, so anhydrous conditions are recommended during handling and storage.

Synthesis and Preparation

The synthesis of Cyclopent-2-en-1-ylboronic Acid Pinacol Ester can be achieved through several methods. One common approach involves the reaction of cyclopentenyl bromide with bis(pinacolato)diboron in the presence of a palladium catalyst. This method provides high yields and excellent purity, making it suitable for large-scale production.

            Br
            |
            C5H7Br + B2(pin)2 → C5H7B(pin)2 + BrB(pin)
        

In this reaction, cyclopentenyl bromide reacts with bis(pinacolato)diboron (B₂(pin)₂) to form the desired boronic ester product. The use of a palladium catalyst ensures efficient coupling and minimizes side reactions.

Applications in Organic Synthesis

Cyclopent-2-en-1-ylboronic Acid Pinacol Ester is primarily used as a building block in organic synthesis, particularly in Suzuki-Miyaura coupling reactions. These reactions involve the cross-coupling of aryl or vinyl halides with boronic acids or esters to form carbon-carbon bonds. The versatility of CPEP lies in its ability to couple with a wide range of electrophiles, making it a valuable reagent for constructing complex molecular architectures.

            ArX + C5H7B(pin)2 → Ar-C5H7 + XH + B(pin)2
        

In this reaction, an aryl halide (ArX) reacts with CPEP to form a new carbon-carbon bond between the aryl group and the cyclopentenyl moiety. This reaction is typically carried out in the presence of a palladium catalyst and a base such as potassium carbonate or cesium carbonate.

CPEP has been utilized in the synthesis of various pharmaceuticals and fine chemicals. For example, it has been employed in the preparation of intermediates for antiviral drugs, anticancer agents, and other biologically active compounds. The ability to introduce cyclopentenyl groups into complex molecules through Suzuki-Miyaura coupling has opened new avenues for drug discovery and development.

Recent Research Advancements

The field of organic synthesis is constantly evolving, and recent research has shed light on new applications and improvements for Cyclopent-2-en-1-ylboronic Acid Pinacol Ester. One notable study published in the Journal of Organic Chemistry explored the use of CPEP in stereoselective syntheses. The researchers demonstrated that by carefully controlling reaction conditions, they could achieve high stereoselectivity in the formation of chiral products.

            ArX + C5H7B(pin)2 → (R)-Ar-C5H7 + XH + B(pin)2
            ArX + C5H7B(pin)2 → (S)-Ar-C5H7 + XH + B(pin)2
        

In another study published in Angewandte Chemie International Edition, scientists investigated the use of CPEP in catalytic asymmetric transformations. They developed a novel catalyst system that significantly enhanced the efficiency and selectivity of these reactions. This work has important implications for the synthesis of enantiomerically pure compounds, which are crucial for many pharmaceutical applications.

Safety Considerations and Handling Guidelines

Cyclopent-2-en-1-ylboronic Acid Pinacol Ester,safety precautions should be strictly followed to ensure a safe working environment. The compound should be stored under anhydrous conditions to prevent hydrolysis. Additionally, personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during handling to protect against potential skin or eye irritation.

In case of accidental exposure, immediate first aid measures should be taken. If skin contact occurs, wash the affected area thoroughly with soap and water. If eye contact occurs, rinse eyes with plenty of water for at least 15 minutes and seek medical attention if irritation persists.

Frequently Asked Questions (FAQs) strong> p >

< strong >Q: What isCyclopent - 2 - en - 1 - ylboronic Acid Pinacol Ester? strong > strong > p >

A: Cyclopent - 2 - en - 1 - ylboronic Acid Pinacol Ester (CAS No . 287944 - 11 - 0) is a boronic ester derivative used as a building block in organic synthesis . It features a cyclopentene ring attached to a boronic acid pinacol ester moiety . p >

< strong >Q: What are some common applications ofCPEP? strong > strong > p >

A: Cyclopent - 2 - en - 1 - ylboronic Acid Pinacol Ester is primarily used in Suzuki - Miyaura coupling reactions for constructing complex molecular architectures . It has been employed in the synthesis of pharmaceuticals , fine chemicals , and intermediates for antiviral drugs , anticancer agents , and other biologically active compounds . p >

< strong >Q: How isCPEP synthesized? strong > strong > p >

A: Cyclopent - 2 - en - 1 - ylboronic Acid Pinacol Ester can be synthesized by reacting cyclopentenyl bromide with bis (pinacolato)diboron in the presence of a palladium catalyst . This method provides high yields and excellent purity , making it suitable for large-scale production . p >

< strong >Q: What safety precautions should be taken when handlingCPEP? strong > strong > p >

A: When handling Cyclopent - 2 - en - 1 - ylboronic Acid Pinacol Ester , it should be stored under anhydrous conditions to prevent hydrolysis . Personal protective equipment such as gloves , goggles , and lab coats should be worn during handling . In case of accidental exposure , immediate first aid measures should be taken . p > article > < / response >